Cas no 55730-07-9 (4-Chloro-5-methoxy-2-nitro-phenylamine)

• Product Name: 4-Chloro-5-methoxy-2-nitro-phenylamine
• CAS No: 55730-07-9
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• MDL: MFCD14279983
• CID: 3028943
• Update Time: 2025-10-17

4-Chloro-5-methoxy-2-nitro-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxy-2-nitro-phenylamine
• 4-Chloro-5-methoxy-2-nitrobenzenamine
• Benzenamine, 4-chloro-5-methoxy-2-nitro-

• MDL： MFCD14279983
• Inchi： 1S/C7H7ClN2O3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,9H2,1H3
• InChI Key： GKVJYBKEHWXTEF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 4-Chloro-5-methoxy-2-nitro-phenylamine

Introduction to 4-Chloro-5-methoxy-2-nitro-phenylamine (CAS No. 55730-07-9)

4-Chloro-5-methoxy-2-nitro-phenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 55730-07-9, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a nitro and chloro substituent on a methoxy-substituted phenyl ring, has garnered attention due to its structural versatility and potential applications in the development of novel bioactive molecules.

The molecular structure of 4-Chloro-5-methoxy-2-nitro-phenylamine consists of a benzene ring substituted with a chloro group at the 4-position, a methoxy group at the 5-position, and a nitro group at the 2-position. This specific arrangement of functional groups imparts unique reactivity, making it a valuable building block for further chemical modifications. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups creates a delicate balance that influences its chemical behavior, enabling diverse synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic amines due to their broad spectrum of biological activities. 4-Chloro-5-methoxy-2-nitro-phenylamine fits well within this category, as it can serve as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 4-Chloro-5-methoxy-2-nitro-phenylamine is its role in medicinal chemistry research. The nitro group can be reduced to an amine, allowing for further functionalization, while the chloro group can undergo nucleophilic substitution reactions. These properties make it an excellent candidate for constructing pharmacophores—specific arrangements of atoms responsible for a molecule's biological activity. Researchers have leveraged these characteristics to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

The synthesis of 4-Chloro-5-methoxy-2-nitro-phenylamine typically involves multi-step organic reactions starting from commercially available aromatic precursors. A common synthetic route includes nitration followed by chlorination and methylation in sequence. Each step requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

Recent studies have highlighted the importance of 4-Chloro-5-methoxy-2-nitro-phenylamine in the development of antimicrobial agents. The structural motifs present in this compound have been found to exhibit activity against Gram-positive bacteria, making it a promising scaffold for novel antibiotics. Additionally, its derivatives have shown potential in inhibiting bacterial biofilm formation, which is a significant challenge in treating chronic infections.

The role of computational chemistry in optimizing the synthesis and applications of 4-Chloro-5-methoxy-2-nitro-phenylamine cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound in various reaction environments, enabling rational design of synthetic pathways. Furthermore, virtual screening methods help identify potential drug candidates derived from this intermediate by evaluating their binding interactions with biological targets.

In conclusion, 4-Chloro-5-methoxy-2-nitro-phenylamine (CAS No. 55730-07-9) is a versatile and valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for developing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this intermediate, its importance in medicinal chemistry is likely to grow further.